1-(4-Bromophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-7-YL)-1H-pyrazole-5-carboxylic acid

• CAS No.: 618383-03-2
• Molecular Formula: C18H13BrN2O4
• Molecular Weight: 401.2 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C18H13BrN2O4/c19-12-2-4-13(5-3-12)21-15(18(22)23)10-14(20-21)11-1-6-16-17(9-11)25-8-7-24-16/h1-6,9-10H,7-8H2,(H,22,23)
• InChI Key: VKGMLMORRGKMQF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN(C(=C3)C(=O)O)C4=CC=C(C=C4)Br

Description

This compound (CAS: 618383-03-2, molecular formula: C₁₈H₁₃BrN₂O₄, molecular weight: 401.21 g/mol) is a pyrazole-5-carboxylic acid derivative featuring a 4-bromophenyl group at the 1-position and a 2,3-dihydrobenzo[b][1,4]dioxin-7-yl moiety at the 3-position of the pyrazole core . The carboxylic acid group enhances solubility in polar solvents and provides a site for salt formation or derivatization .

Biological Activity

The compound 1-(4-Bromophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-7-YL)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• IUPAC Name : 1-(4-Bromophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-7-YL)-1H-pyrazole-5-carboxylic acid
• Molecular Formula : C$_{16}$H$_{14}$BrN$_{3}$O$_{3}$

Structural Features

Feature	Description
Bromophenyl Group	Provides lipophilicity and biological activity.
Dihydrobenzo[b][1,4]dioxin	Enhances interaction with biological targets.
Pyrazole Ring	Known for diverse pharmacological properties.

Antimicrobial Activity

Research has indicated that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance, pyrazoles have been shown to possess antibacterial activity against various Gram-positive and Gram-negative bacteria. The presence of the bromophenyl group enhances this activity by increasing lipophilicity and facilitating membrane penetration.

Anti-inflammatory Effects

Studies on related pyrazole compounds suggest that they may inhibit pro-inflammatory pathways. For example, a family of pyrazoles demonstrated the ability to block intracellular calcium influx in response to platelet-activating factor (PAF), indicating potential anti-inflammatory properties .

Anticancer Potential

The compound's structural features suggest it may interact with key enzymes involved in cancer progression. For instance, analogues have been evaluated for their inhibitory effects on PARP1, a target in cancer therapy. One study reported IC$_{50}$ values as low as 0.88 μM for related compounds . This suggests that the compound may possess anticancer properties through similar mechanisms.

The proposed mechanism of action involves the compound binding to specific molecular targets such as enzymes or receptors involved in critical biological pathways. This interaction leads to modulation of their activity, which can result in therapeutic effects such as reduced inflammation or inhibited tumor growth.

Study 1: Antimicrobial Evaluation

A recent study evaluated a series of pyrazole derivatives for their antimicrobial efficacy. The results indicated that certain derivatives exhibited potent antibacterial activity with minimum inhibitory concentration (MIC) values significantly lower than standard antibiotics .

Study 2: Anti-inflammatory Activity

Another investigation focused on the anti-inflammatory properties of a related pyrazole compound. The study demonstrated that these compounds could effectively inhibit PAF-induced calcium signaling in endothelial cells, suggesting their potential use in treating inflammatory conditions .

Study 3: Cancer Cell Line Testing

In a comprehensive screening of 60 cancer cell lines, several pyrazole derivatives were found to exhibit significant antiproliferative effects. Notably, compounds were tested against breast and prostate cancer cells, showing promise as potential anticancer agents .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrazole Core

The target compound’s structural analogs differ primarily in the substituents on the phenyl ring (position 1) and the dihydrobenzodioxin’s attachment position (6-yl vs. 7-yl). Key examples include:

Compound Name	Substituent (Position 1)	Dihydrobenzodioxin Position	Molecular Formula	Molecular Weight (g/mol)	Key References
1-(4-Bromophenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-7-yl)-1H-pyrazole-5-carboxylic acid	4-Bromophenyl	7-yl	C₁₈H₁₃BrN₂O₄	401.21
3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid	4-Methylphenyl	6-yl	C₁₉H₁₆N₂O₄	336.35
1-(4-Chlorophenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1H-pyrazole-5-carboxylic acid	4-Chlorophenyl	6-yl	C₁₈H₁₃ClN₂O₄	356.76

Key Observations :

• Electron-withdrawing vs. donating groups : Bromine (4-Bromophenyl) increases molecular weight and lipophilicity compared to methyl or chlorine substituents. This may enhance membrane permeability but reduce aqueous solubility .

Physicochemical Properties

• Melting Points : Analogs with sulfonamide groups (e.g., 4m: 207–208°C) exhibit higher melting points due to hydrogen bonding, whereas carboxylic acid derivatives (target compound) may form dimers, influencing solubility .
• Solubility : The carboxylic acid group in the target compound improves solubility in basic aqueous solutions compared to ester or sulfonamide derivatives .

Q & A

What are the common synthetic routes for preparing 1-(4-Bromophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-7-YL)-1H-pyrazole-5-carboxylic acid?

Level : Basic
Methodological Answer :
The synthesis typically involves cyclocondensation of substituted precursors. For example:

• Step 1 : React ethyl acetoacetate with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form an enamine intermediate.
• Step 2 : Condense with a phenylhydrazine derivative (e.g., 4-bromophenylhydrazine) to form the pyrazole core .
• Step 3 : Introduce the 2,3-dihydrobenzo[1,4]dioxin-7-yl moiety via Suzuki coupling or nucleophilic substitution .
• Purification : Flash chromatography using ethyl acetate/hexane gradients (e.g., 30:70 to 60:40) to isolate the carboxylic acid derivative .

How is the purity and structural integrity of this compound validated in academic research?

Level : Basic
Methodological Answer :

• Purity : High-performance liquid chromatography (HPLC) with a C18 column (mobile phase: acetonitrile/water with 0.1% trifluoroacetic acid) confirms purity ≥95% .
• Structural Confirmation :
  • 1H/13C NMR : Key signals include the pyrazole proton (δ 6.8–7.2 ppm) and carboxylic acid proton (broad, δ 12–13 ppm) .
  • X-ray Diffraction : Determines dihedral angles between aromatic rings (e.g., 3.29° for bromophenyl-pyrazole alignment) .

Table 1 : Representative NMR Data for Key Protons

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity
Pyrazole C-H	6.85–7.10	Singlet
Benzo[1,4]dioxin methylene	4.20–4.40	Doublet
Carboxylic acid (-COOH)	12.50	Broad

What advanced strategies are employed to resolve contradictions in spectroscopic data during structure elucidation?

Level : Advanced
Methodological Answer :
Contradictions (e.g., unexpected splitting in NMR or ambiguous NOE correlations) require:

• Multi-technique validation : Combine X-ray crystallography (absolute configuration) with 2D NMR (COSY, HSQC) to assign proton-carbon connectivity .
• Solvent-dependent studies : Analyze UV-vis and fluorescence spectra in varying polar solvents (e.g., DMSO vs. chloroform) to identify tautomeric or conformational equilibria .
• Computational validation : Density Functional Theory (DFT) calculations (B3LYP/6-31G*) simulate NMR/IR spectra and compare with experimental data .

How do substituents on the pyrazole ring influence the compound’s photophysical properties?

Level : Advanced
Methodological Answer :

• Electron-withdrawing groups (e.g., bromophenyl) redshift emission spectra due to extended π-conjugation. In DMSO, emission peaks at 356 nm .
• Solvent polarity : Polar solvents stabilize excited-state dipole moments, increasing fluorescence quantum yield (e.g., Φ = 0.42 in DMSO vs. 0.18 in toluene) .
• Steric effects : Bulky substituents (e.g., dihydrodioxin) reduce aggregation-induced quenching, enhancing photostability .

Table 2 : Emission Data in Different Solvents

Solvent	λemission (nm)	Quantum Yield (Φ)
DMSO	356	0.42
Chloroform	342	0.29
Hexane	330	0.15

What computational approaches are used to predict the reactivity of this compound in biological systems?

Level : Advanced
Methodological Answer :

• Molecular docking : AutoDock Vina or Schrödinger Suite models interactions with target enzymes (e.g., carbonic anhydrase) using crystal structures (PDB ID: 1XT) .
• ADMET prediction : SwissADME predicts pharmacokinetics (e.g., logP = 3.2, moderate blood-brain barrier permeability) .
• DFT-based reactivity indices : Fukui functions identify nucleophilic/electrophilic sites for derivatization (e.g., carboxylate group as a nucleophile) .

How can synthetic byproducts be minimized during large-scale preparation?

Level : Advanced
Methodological Answer :

• Optimized reaction conditions : Use microwave-assisted synthesis (80°C, 30 min) to reduce side reactions vs. conventional heating (6–8 hours) .
• Catalyst screening : Palladium(II) acetate/XPhos for Suzuki coupling improves yield (85–90%) vs. traditional Pd(PPh₃)₄ (60–70%) .
• In-line monitoring : ReactIR tracks intermediate formation (e.g., enamine at 1650 cm⁻¹) to adjust reagent stoichiometry .

What are the challenges in crystallizing this compound, and how are they addressed?

Level : Advanced
Methodological Answer :

• Low solubility : Use mixed solvents (e.g., DMSO/water) for slow vapor diffusion crystallization .
• Polymorphism : Screen 10–20 solvent combinations (e.g., ethanol, acetonitrile) to isolate the most stable polymorph .
• Data contradictions : Compare experimental X-ray data (e.g., C–Br bond length: 1.89 Å) with DFT-optimized structures to validate crystallographic models .